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Compound of Interest

Compound Name: Methicillin Sodium

Cat. No.: B1676383

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methicillin, a narrow-spectrum (-lactam antibiotic, has historically been a cornerstone in the
treatment of infections caused by penicillinase-producing Staphylococcus aureus. Although its
clinical use has largely been superseded by more stable and effective agents, methicillin
remains an indispensable tool in the research and drug development landscape. It serves as a
critical reagent for in vitro susceptibility testing, particularly for the identification of methicillin-
resistant Staphylococcus aureus (MRSA), a significant global health threat.

The broth microdilution assay is a standardized and widely accepted method for determining
the Minimum Inhibitory Concentration (MIC) of an antimicrobial agent required to inhibit the
visible growth of a microorganism. This document provides a comprehensive and detailed
protocol for performing a broth microdilution assay using Methicillin Sodium, tailored for
researchers, scientists, and professionals in drug development. Adherence to standardized
guidelines, such as those from the Clinical and Laboratory Standards Institute (CLSI), is crucial

for obtaining accurate and reproducible results.

Data Presentation
Table 1: Physicochemical Properties of Methicillin
Sodium
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Property Value Reference
Molecular Formula C17H10N2NaOeS [1]
Molecular Weight 402.4 g/mol [1]

Appearance

White to off-white crystalline

powder

Storage (Solid)

-20°C, protect from light

[1]

Stability (Solid)

> 4 years at -20°C

[1]

Table 2: Solubility of Methicillin Sodium

Solvent Solubility Notes
Aqueous solutions are not
Water Slightly Soluble recommended for storage for

more than one day.

Phosphate-Buffered Saline

Aqueous solutions should be

~10 mg/mL
(PBS),pH 7.2 prepared fresh.
Purge with an inert gas. Stock
] ) solutions can be stored at
Dimethyl Sulfoxide (DMSO) ~16 mg/mL
-20°C for up to 1 month or
-80°C for up to 6 months.
May have physiological effects
Ethanol ~2 mg/mL Y pny ) 9
at low concentrations.
Dimethylformamide (DMF) ~20 mg/mL Purge with an inert gas.

Table 3: Quality Control Strains and Expected MIC
Ranges for Oxacillin (as a surrogate for Methicillin)

According to the Clinical and Laboratory Standards Institute (CLSI) M100 document, the quality

control ranges for methicillin were removed in the 28th edition as the agent is no longer

commercially available for clinical testing.[2] Oxacillin is now used as the representative agent

for testing resistance to this class of antibiotics against Staphylococcus aureus. The following
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table provides the CLSI-recommended quality control strains and their expected MIC ranges for

oxacillin.
) . o ] Acceptable MIC Range
Quality Control Strain Antimicrobial Agent
(ng/mL)

Staphylococcus aureus o

Oxacillin 0.12-05
ATCC® 29213
Staphylococcus aureus o

Oxacillin 32-128

ATCC® 43300 (mecA-positive)

Note: Researchers should verify the current recommended QC ranges from the latest CLSI
M2100 supplement.

Table 4: Interpretation of Oxacillin MICs for

Staphylococcus aureus (CLSIM100)

MIC (pg/mL) Interpretation
<2 Susceptible (S)
>4 Resistant (R)

Experimental Protocols
Preparation of Methicillin Sodium Stock Solution

Materials:

Methicillin Sodium powder

Sterile, nuclease-free water, PBS (pH 7.2), or DMSO

Sterile conical tubes (15 mL or 50 mL)

Calibrated analytical balance

Vortex mixer
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Sterile 0.22 pum syringe filters

Sterile microcentrifuge tubes for aliquots

Protocol for Aqueous Stock Solution (for immediate use):

In a sterile environment (e.g., a biological safety cabinet), accurately weigh the desired
amount of Methicillin Sodium powder.

To prepare a 10 mg/mL stock solution, for example, weigh 100 mg of Methicillin Sodium.

Transfer the powder to a sterile conical tube.

Add the calculated volume of sterile water or PBS (pH 7.2) to achieve the desired
concentration. For the example above, add 10 mL of sterile water.

Vortex the solution thoroughly until the powder is completely dissolved, ensuring the solution
is clear and free of particulates.

To ensure sterility, filter the stock solution through a 0.22 pum syringe filter into a new sterile
conical tube.[3]

This aqueous solution should be used on the day of preparation.[1]

Protocol for DMSO Stock Solution (for storage):

Follow steps 1 and 2 from the aqueous stock solution protocol.

Add the desired volume of cell culture grade DMSO.

Vortex until the methicillin is completely dissolved.

Aliquot the stock solution into sterile, single-use microcentrifuge tubes.

Store the aliquots at -20°C for up to one month or at -80°C for up to six months.[4]

Broth Microdilution Assay Protocol

Materials:
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» Sterile 96-well, U-bottom microtiter plates

o Cation-Adjusted Mueller-Hinton Broth (CAMHB) supplemented with 2% NaCl. The addition of
NacCl is crucial for the reliable detection of methicillin resistance in staphylococci.[5]

e Bacterial inoculum (test and quality control strains)
e Methicillin Sodium stock solution

 Sterile multichannel pipette and tips

 Sterile reservoirs

e Incubator (35°C + 2°C)

Plate reader or a reading mirror
Protocol:
e Preparation of Bacterial Inoculum:

o From a fresh (18-24 hour) culture plate, select 3-5 well-isolated colonies of the test
organism.

o Suspend the colonies in sterile saline or CAMHB.

o Adjust the turbidity of the bacterial suspension to match a 0.5 McFarland standard, which
corresponds to approximately 1-2 x 108 CFU/mL.[3]

o Within 15 minutes of standardization, dilute the adjusted inoculum in CAMHB with 2%
NaCl to achieve a final concentration of approximately 5 x 10> CFU/mL in each well of the
microtiter plate.[5]

e Preparation of Antibiotic Dilutions in the Microtiter Plate:

o Dispense 100 pL of sterile CAMHB with 2% NaCl into all wells of a 96-well microtiter plate.
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o Add 100 pL of the Methicillin Sodium stock solution (at twice the highest desired final
concentration) to the first column of wells.

o Perform a serial two-fold dilution by transferring 100 pL from the first column to the
second, mixing well, and repeating this process across the plate to the desired final
concentration. Discard 100 pL from the last column of dilutions.

o This will result in wells containing 100 uL of varying concentrations of methicillin.

o Designate wells for a positive control (broth and inoculum, no antibiotic) and a negative
control (broth only).

Inoculation of the Microtiter Plate:

o Using a multichannel pipette, inoculate each well (except the negative control) with 100 pL
of the standardized bacterial inoculum (5 x 10> CFU/mL).

o The final volume in each well will be 200 pL.

Incubation:

o Cover the microtiter plates with a lid to prevent evaporation.

o Incubate the plates at 35°C + 2°C for 16-20 hours in ambient air. For testing staphylococci
against oxacillin (and by extension, methicillin), a 24-hour incubation is recommended.[6]

[7]
Reading and Interpretation of Results:

o Following incubation, examine the plates for visible bacterial growth (turbidity or a pellet at
the bottom of the well).

o The MIC is the lowest concentration of Methicillin Sodium that completely inhibits visible
growth.[8]

o The results can be read visually using a reading mirror or with a plate reader measuring
absorbance at 600 nm.
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o Compare the obtained MIC values for the quality control strains with the acceptable
ranges to ensure the validity of the test.

o Interpret the MIC of the test organism based on established breakpoints (see Table 4 for
oxacillin as a surrogate).[8]

Mandatory Visualization
Mechanism of Action of Methicillin
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Detection of Methicillin Resistant Staphylococcus aureus and Determination of Minimum
Inhibitory Concentration of Vancomycin for Staphylococcus aureus Isolated from Pus/Wound
Swab Samples of the Patients Attending a Tertiary Care Hospital in Kathmandu, Nepal -
PMC [pmc.ncbi.nim.nih.gov]

. Clsi.org [clsi.org]
. researchgate.net [researchgate.net]

. researchgate.net [researchgate.net]

. liofilchem.net [liofilchem.net]

2
3
4
e 5. academic.oup.com [academic.oup.com]
6
7. mdpi.com [mdpi.com]

8

. academic.oup.com [academic.oup.com]

 To cite this document: BenchChem. [Application Notes and Protocols for Broth Microdilution
Assay Using Methicillin Sodium]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1676383#protocol-for-broth-microdilution-assay-
using-methicillin-sodium]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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